Cas no 56069-67-1 (3,3,4,4-tetramethoxy-2-phenylcyclobut-1-ene-1-carbonitrile)

3,3,4,4-tetramethoxy-2-phenylcyclobut-1-ene-1-carbonitrile structure
56069-67-1 structure
Product name:3,3,4,4-tetramethoxy-2-phenylcyclobut-1-ene-1-carbonitrile
CAS No:56069-67-1
MF:C15H17NO4
MW:275.299784421921
CID:944881
PubChem ID:338799

3,3,4,4-tetramethoxy-2-phenylcyclobut-1-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,3,4,4-tetramethoxy-2-phenylcyclobut-1-ene-1-carbonitrile
    • NSC362889
    • AC1L7OKY
    • NSC-362889
    • 3,3,4,4-tetramethoxy-2-phenylcyclobutene-1-carbonitrile
    • 1-Cyano-2-phenyl-3.3.4.4-tetramethoxy-cyclobuten
    • DS-013886
    • 56069-67-1
    • DTXSID30320662
    • 3,3,4,4-tetramethoxy-2-phenyl-cyclobutene-1-carbonitrile
    • Inchi: InChI=1S/C15H17NO4/c1-17-14(18-2)12(10-16)13(15(14,19-3)20-4)11-8-6-5-7-9-11/h5-9H,1-4H3
    • InChI Key: KZTAASCXLYJWEM-UHFFFAOYSA-N
    • SMILES: COC1(C(=C(C1(OC)OC)C2=CC=CC=C2)C#N)OC

Computed Properties

  • Exact Mass: 275.11581
  • Monoisotopic Mass: 275.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.71
  • LogP: 1.95558

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